Cas no 901736-15-0 (8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4triazolo1,5-cquinazoline)

• Product Name: 8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4triazolo1,5-cquinazoline
• CAS No: 901736-15-0
• MF: C₂₄H₁₉N₅O₄S
• MW: 473.503763437271
• CID: 6302957
• PubChem ID: 15997312
• Update Time: 2025-11-06

8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4triazolo1,5-cquinazoline Chemical and Physical Properties

Names and Identifiers

• 8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4triazolo1,5-cquinazoline
• EU-0059871
• 8,9-dimethoxy-5-[(3-nitrophenyl)methylsulfanyl]-2-phenyl-[1,2,4]triazolo[1,5-c]quinazoline
• 901736-15-0
• F3407-1739
• 8,9-DIMETHOXY-5-{[(3-NITROPHENYL)METHYL]SULFANYL}-2-PHENYL-[1,2,4]TRIAZOLO[1,5-C]QUINAZOLINE
• AKOS001825120
• 8,9-dimethoxy-5-((3-nitrobenzyl)thio)-2-phenyl-[1,2,4]triazolo[1,5-c]quinazoline

• Inchi： 1S/C24H19N5O4S/c1-32-20-12-18-19(13-21(20)33-2)25-24(34-14-15-7-6-10-17(11-15)29(30)31)28-23(18)26-22(27-28)16-8-4-3-5-9-16/h3-13H,14H2,1-2H3
• InChI Key： VUWGMDKUYJTOPJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)[N+](=O)[O-])C1=NC2C=C(C(=CC=2C2=NC(C3C=CC=CC=3)=NN21)OC)OC

Computed Properties

• Exact Mass: 473.11577528g/mol
• Monoisotopic Mass: 473.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4triazolo1,5-cquinazoline

Comprehensive Overview of 8,9-Dimethoxy-5-{(3-Nitrophenyl)methylsulfanyl}-2-Phenyl-1,2,4-Triazolo[1,5-c]Quinazoline (CAS No. 901736-15-0)

8,9-Dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4-triazolo[1,5-c]quinazoline is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural framework, this compound is often explored for its potential biological activities, particularly in the context of enzyme inhibition and receptor modulation. The presence of a triazoloquinazoline core, combined with dimethoxy and nitrophenyl substituents, makes it a versatile candidate for drug discovery programs.

In recent years, the scientific community has shown increasing interest in triazoloquinazoline derivatives due to their diverse pharmacological properties. Researchers are particularly focused on understanding how the methylsulfanyl and nitrophenyl groups influence the compound's binding affinity and selectivity. This aligns with the growing trend in structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates. The compound's CAS No. 901736-15-0 serves as a unique identifier, facilitating precise referencing in academic and industrial databases.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4-triazolo[1,5-c]quinazoline?" Current research suggests that it may exhibit inhibitory effects on certain kinases or proteases, making it a promising lead for therapeutic development. Additionally, its quinazoline scaffold is known to interact with various biological targets, which is a hot topic in precision medicine and targeted therapy discussions.

The synthesis of 8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4-triazolo[1,5-c]quinazoline typically involves multi-step organic reactions, including cyclization and functional group transformations. Chemists often employ microwave-assisted synthesis or catalytic methods to enhance yield and purity, reflecting the broader shift toward green chemistry practices. These methodologies are frequently highlighted in high-impact journals and at international conferences, underscoring the compound's relevance in modern synthetic chemistry.

From an analytical perspective, advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are indispensable for characterizing this compound. These tools help confirm the molecular structure and assess its stability under various conditions—a key consideration for pharmaceutical formulation. The integration of computational chemistry and molecular docking studies further enriches the understanding of its interactions at the atomic level.

In summary, 8,9-dimethoxy-5-{(3-nitrophenyl)methylsulfanyl}-2-phenyl-1,2,4-triazolo[1,5-c]quinazoline represents a compelling area of research at the intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, particularly in the context of drug design and mechanistic studies. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the quest for innovative bioactive molecules.